Cas no 28464-96-2 (β,β-Carotene-3,3',5,8'(6H)-tetrol, 6,7-didehydro-5',6'-epoxy-5',6',7',8'-tetrahydro-, (3S,3'S,5R,5'R,6R,6'S)-)

• Product Name: β,β-Carotene-3,3',5,8'(6H)-tetrol, 6,7-didehydro-5',6'-epoxy-5',6',7',8'-tetrahydro-, (3S,3'S,5R,5'R,6R,6'S)-
• CAS No: 28464-96-2
• MF: C₄₀H₅₈O₅
• MW: 618.885532855988
• CID: 286206
• Update Time: 2023-11-19

β,β-Carotene-3,3',5,8'(6H)-tetrol, 6,7-didehydro-5',6'-epoxy-5',6',7',8'-tetrahydro-, (3S,3'S,5R,5'R,6R,6'S)- Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene,6',7'-didehydro-5,6-epoxy-5,5',6,6',7,8-hexahydro-3,3',5',8-tetrahydroxy-,(3S,3'S,5R,5'R,6S,6'R)- (9CI)
• 7-Oxabicyclo[4.1.0]heptane, b,b-carotene deriv.
• a-Carotene, 6',7'-didehydro-5,6-epoxy-4',5,5',6,7,8-hexahydro-3,3',5',8-tetrahydroxy-,all-trans- (8CI)
• Fucoxanthol(7CI)
• 8-hydroxy-trans-neoxanthin
• CID 100959306
• β,β-Carotene-3,3',5,8'(6H)-tetrol, 6,7-didehydro-5',6'-epoxy-5',6',7',8'-tetrahydro-, (3S,3'S,5R,5'R,6R,6'S)-

• Inchi： 1S/C40H58O5/c1-28(17-13-18-30(3)21-22-35-36(5,6)23-32(41)25-38(35,9)44)15-11-12-16-29(2)19-14-20-31(4)34(43)27-40-37(7,8)24-33(42)26-39(40,10)45-40/h11-21,32-34,41-44H,23-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18+,31-20+/t22?,32-,33-,34?,38+,39+,40-/m0/s1
• InChI Key： NHHQDASYEZCPCF-MQLBMUGZSA-N
• SMILES： O1[C@]2(C)C[C@H](CC(C)(C)[C@]12CC(/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C=C1[C@@](C)(C[C@H](CC1(C)C)O)O)/C)/C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1370
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 760.1±60.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)